2-(3-methoxyphenyl)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide
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Description
2-(3-methoxyphenyl)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H24N2O4S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition Studies
Compounds related to "2-(3-methoxyphenyl)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide" have been synthesized and evaluated for their inhibitory activities against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). One study demonstrated that certain synthesized compounds exhibited good inhibitory activity against these enzymes, with detailed structure-activity relationship (SAR) studies and molecular docking analyses providing insights into their mode of interaction with the enzyme targets (Virk, Rehman, Abbasi, Siddiqui, Rashid, Iqbal, Saleem, Ashraf, Shahid, & Shah, 2018).
Synthesis and Biological Activity
New derivatives bearing the piperidine nucleus have been synthesized, showing promising biological activities. These activities include potential effects against cholinesterase, highlighting the compounds' relevance in research related to neurodegenerative diseases. The process involves coupling benzene sulfonyl chloride with 1-amino piperidine, followed by the substitution at the nitrogen atom with various electrophiles. The synthesized compounds were then evaluated for their enzyme inhibition capabilities, showing significant activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes (Khalid, Rehman, Abbasi, Siddiqui, Malik, Ashraf, Ahmad, & Ejaz, 2014).
Antibacterial and Antimicrobial Applications
Compounds structurally related to "this compound" have also been explored for their antibacterial potentials. A study involving the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores evaluated their antibacterial potentials. These compounds exhibited moderate inhibitory activities against various Gram-negative bacterial strains, suggesting their potential application in developing new antibacterial agents (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).
Properties
IUPAC Name |
2-(3-methoxyphenyl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4S/c1-22-15-5-3-4-14(10-15)11-16(19)17-12-13-6-8-18(9-7-13)23(2,20)21/h3-5,10,13H,6-9,11-12H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBHFEQWPBATUJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)NCC2CCN(CC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.